Cas no 1019605-07-2 (2-{1-(butan-2-yl)aminoethyl}phenol)

• Product Name: 2-{1-(butan-2-yl)aminoethyl}phenol
• CAS No: 1019605-07-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5175918
• PubChem ID: 43190222
• Update Time: 2026-03-04

2-{1-(butan-2-yl)aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[1-[(1-methylpropyl)amino]ethyl]-
• 2-(1-(Sec-butylamino)ethyl)phenol
• 2-{1-(butan-2-yl)aminoethyl}phenol

• Inchi： 1S/C12H19NO/c1-4-9(2)13-10(3)11-7-5-6-8-12(11)14/h5-10,13-14H,4H2,1-3H3
• InChI Key： GDTSMECRFSKOFF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C(NC(C)CC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-{1-(butan-2-yl)aminoethyl}phenol

Introduction to 2-{1-(butan-2-yl)aminoethyl}phenol (CAS No. 1019605-07-2) in Modern Chemical and Biomedical Research

2-{1-(butan-2-yl)aminoethyl}phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1019605-07-2, is a compound of significant interest in the realm of chemical and biomedical research. This molecule, featuring a phenolic group linked to a butylaminoethyl chain, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The unique combination of functional groups—namely the aromatic phenol and the aliphatic amine side chain—makes it a promising candidate for further exploration in various scientific domains.

The structural framework of 2-{1-(butan-2-yl)aminoethyl}phenol encompasses several key features that contribute to its reactivity and utility. The phenolic hydroxyl group (-OH) is a well-known pharmacophore, often involved in hydrogen bonding interactions and redox processes, which are critical in medicinal chemistry. This moiety can participate in various biochemical pathways, making it valuable for designing bioactive molecules. Additionally, the butylaminoethyl side chain introduces an aliphatic amine (-NH₂) functionality, which can serve as a point for further chemical modifications, such as coupling with other pharmacophores or forming coordination complexes with metal ions.

In recent years, the field of chemical biology has seen a surge in interest regarding molecules that can modulate cellular signaling pathways. 2-{1-(butan-2-yl)aminoethyl}phenol has been investigated for its potential role in interacting with biological targets, particularly those involved in inflammation and oxidative stress. Studies have suggested that the phenolic group may act as an antioxidant, neutralizing reactive oxygen species (ROS) that are detrimental to cellular health. This property is particularly relevant in the context of chronic diseases where oxidative stress plays a significant role.

The butylaminoethyl chain of 2-{1-(butan-2-yl)aminoethyl}phenol also contributes to its biological activity by enabling interactions with proteins and enzymes. For instance, the amine group can form salt bridges or hydrogen bonds with polar residues on target proteins, enhancing binding affinity. This feature makes the compound a suitable scaffold for designing small-molecule inhibitors or modulators. Recent computational studies have demonstrated that modifications to the butylaminoethyl chain can fine-tune the pharmacokinetic properties of derivatives, potentially improving their bioavailability and therapeutic efficacy.

One of the most exciting aspects of 2-{1-(butan-2-yl)aminoethyl}phenol is its potential application in drug development. Researchers have explored its derivatives as candidates for treating neurological disorders, where modulation of oxidative stress and protein interactions is crucial. Preliminary in vitro studies have shown that certain analogs of this compound exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings highlight the compound's promise as a lead structure for further medicinal chemistry optimization.

The synthesis of 2-{1-(butan-2-yl)aminoethyl}phenol presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including nucleophilic substitution reactions, Grignard additions, and condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its derivatives on a larger scale. Techniques such as automated synthesis platforms and flow chemistry have been particularly useful in streamlining these processes.

From a material science perspective, 2-{1-(butan-2-yl)aminoethyl}phenol has been investigated for its potential applications in polymer chemistry and nanotechnology. Its ability to form hydrogen bonds and coordinate with metal ions makes it a suitable candidate for designing functional materials with specific properties. For example, it has been used as a monomer or crosslinking agent in hydrogel formulations, where its hydrophilic nature contributes to water absorption and mechanical stability. These materials find applications in biomedical devices such as wound dressings and drug delivery systems.

The environmental impact of using 2-{1-(butan-2-yl)aminoethyl}phenol also deserves consideration. As interest grows in green chemistry principles, researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. Biocatalytic methods, which utilize enzymes as catalysts under mild conditions, offer an attractive alternative to traditional chemical synthesis. Such approaches align with the broader goal of developing environmentally friendly chemical processes that are compatible with industrial-scale production.

Future directions for research on 2-{1-(butan-2-yl)aminoethyl}phenol include exploring its interactions with more complex biological systems and developing novel derivatives with enhanced therapeutic profiles. Techniques such as high-throughput screening (HTS) can accelerate the discovery process by rapidly testing large libraries of compounds for biological activity. Additionally, computational modeling techniques like molecular dynamics simulations can provide insights into how this compound interacts with biological targets at an atomic level.

In conclusion, 2-{1-(butan-2-yl)aminoethyl}phenol (CAS No. 1019605-07-2) is a multifaceted compound with significant potential in both chemical research and biomedical applications. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at treating neurological disorders among other diseases while also offering opportunities for innovation in material science through sustainable synthetic methods ensuring long term viability . As scientific understanding continues evolve so too will our appreciation this remarkable molecule's contributions science society .